![molecular formula C17H22F2N2O2S B2979186 3,4-Difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide CAS No. 2380187-91-5](/img/structure/B2979186.png)
3,4-Difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide
Overview
Description
3,4-Difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects biochemical and physiological processes. In
Mechanism of Action
The mechanism of action of 3,4-Difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has been found to inhibit the activity of histone deacetylases (HDACs) and heat shock protein 90 (Hsp90), both of which are important targets for cancer therapy.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,4-Difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide have been studied in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis (cell death) in cancer cells and inhibit their growth. In vivo studies have shown that this compound can inhibit tumor growth and metastasis in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-Difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide in lab experiments is its specificity for certain enzymes and proteins. This compound has been found to selectively inhibit HDACs and Hsp90, which are important targets for cancer therapy. However, one limitation is that this compound may have off-target effects on other enzymes and proteins, which could affect the interpretation of experimental results.
Future Directions
There are several future directions for research on 3,4-Difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide. One area of research is in the development of new drugs based on this compound for the treatment of cancer. Another area of research is in the development of new methods for synthesizing this compound and its analogs. Additionally, further studies are needed to explore the potential off-target effects of this compound on other enzymes and proteins.
Synthesis Methods
The synthesis of 3,4-Difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide has been achieved using various methods. One such method involves the reaction of 3,4-Difluoroaniline with 4-morpholin-4-ylthian-4-ylmethanol in the presence of a base such as potassium carbonate. The resulting product is then treated with benzoyl chloride to yield 3,4-Difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide.
Scientific Research Applications
3,4-Difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide has been studied for its potential applications in scientific research. One area of research is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has anti-cancer properties and may be effective in inhibiting the growth of cancer cells.
properties
IUPAC Name |
3,4-difluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22F2N2O2S/c18-14-2-1-13(11-15(14)19)16(22)20-12-17(3-9-24-10-4-17)21-5-7-23-8-6-21/h1-2,11H,3-10,12H2,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZPHATUXCQPNPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1(CNC(=O)C2=CC(=C(C=C2)F)F)N3CCOCC3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22F2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-difluoro-N-{[4-(morpholin-4-yl)thian-4-yl]methyl}benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-((6-methylpyridazin-3-yl)oxy)phenyl)benzo[d][1,3]dioxole-5-carboxamide](/img/structure/B2979112.png)
![N-[1-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]azetidin-3-yl]-N,1,2-trimethylimidazole-4-sulfonamide](/img/structure/B2979113.png)
![5-(4-(furan-2-carbonyl)piperazin-1-yl)-1,6-dimethyl-3-(4-methylbenzyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2979116.png)
![N-(3,5-difluorophenyl)-2-(6-ethyl-2-(4-fluorophenyl)-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)acetamide](/img/structure/B2979117.png)
